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AFG206: Core Compound Information

The table below summarizes the basic chemical and purchasing data for AFG206 available from a

commercial supplier [1].

Property Description

Catalog Number T68967 [1]

CAS Number 630122-37-1 [1]

Molecular Formula C₂₀H₁₉N₃O₂ [1]

Molecular Weight 333.38 g/mol [1]

Description Novel first-generation type II FLT3 inhibitor [1]

Storage Powder: -20°C for 3 years. In solvent: -80°C for 1 year [1]

A Framework for Developing Your Guides

In the absence of direct protocols for AFG206, you can build your experimental guides by applying general

principles of standardization. The diagram below outlines a high-level workflow for developing and
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troubleshooting a standardized experimental protocol.
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Based on this workflow, here are key areas to address when creating your detailed guides:

Protocol Standardization

Detailed Formulation: Provide precise instructions for preparing stock solutions and in vivo

dosing formulations, including specific solvents (e.g., DMSO, PEG300, Saline) and their exact
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percentages [1].

Dosage Information: Clearly define dosage ranges (e.g., mg/kg), administration routes, and
dosing schedules.

Control Groups: Specify the appropriate negative and positive controls for the experimental
context (e.g., other FLT3 inhibitors for comparison).

Troubleshooting Common Issues - Lack of Efficacy: If the expected inhibitory effect is not

observed, verify the compound's solubility and stability in the chosen formulation. Confirm that the

stock solution has not undergone repeated freeze-thaw cycles and is stored at the recommended

conditions (-20°C for powder, -80°C in solvent) [1]. Re-check the calculated dosage and

administration. - Unexpected Cytotoxicity: Determine if the cell death or toxic effect is on-target (due

to potent FLT3 inhibition) or off-target. This may require running counter-screens or comparing the

effect to a known negative control. - Poor Solubility: If the compound precipitates in the formulation,

consider adjusting the solvent ratios slightly (within a biologically tolerable range) or using sonication

to dissolve the powder. Always reference the vendor's solubility information [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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